Cas no 500115-23-1 (4(1H)-Pyrimidinone, 6-hydroxy-2-[(4-methylphenyl)amino]- (9CI))

• Product Name: 4(1H)-Pyrimidinone, 6-hydroxy-2-[(4-methylphenyl)amino]- (9CI)
• CAS No: 500115-23-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1020925
• PubChem ID: 23042616
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 6-hydroxy-2-[(4-methylphenyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-hydroxy-2-[(4-methylphenyl)amino]- (9CI)
• 4-hydroxy-2-(4-methylanilino)-1H-pyrimidin-6-one
• 500115-23-1
• 4(1H)-PYRIMIDINONE, 6-HYDROXY-2-[(4-METHYLPHENYL)AMINO]-
• 4(1h)-pyrimidinone,6-hydroxy-2-[(4-methylphenyl)amino]-
• DB-272131
• SCHEMBL9507913

• Inchi： 1S/C11H11N3O2/c1-7-2-4-8(5-3-7)12-11-13-9(15)6-10(16)14-11/h2-6H,1H3,(H3,12,13,14,15,16)
• InChI Key： NNEUQMAZYBISAC-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(=N1)NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.7Ų